2-ethyl-6-(4-methylbenzyl)-5-((3-methylbenzyl)thio)-2H-pyrazolo[4,3-d]pyrimidin-7(6H)-one

• IUPAC Name: 2-ethyl-6-[(4-methylphenyl)methyl]-5-[(3-methylphenyl)methylsulfanyl]pyrazolo[4,3-d]pyrimidin-7-one
• InChI: InChI=1S/C23H24N4OS/c1-4-26-14-20-21(25-26)22(28)27(13-18-10-8-16(2)9-11-18)23(24-20)29-15-19-7-5-6-17(3)12-19/h5-12,14H,4,13,15H2,1-3H3
• InChI Key: TXCSITCJLPKUNC-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C2C(=N1)C(=O)N(C(=N2)SCC3=CC=CC(=C3)C)CC4=CC=C(C=C4)C
• Molecular Formula: C23H24N4OS
• Molecular Weight: 404.5 g/mol

Description

2-ethyl-6-(4-methylbenzyl)-5-((3-methylbenzyl)thio)-2H-pyrazolo[4,3-d]pyrimidin-7(6H)-one is a useful research compound. Its molecular formula is C23H24N4OS and its molecular weight is 404.53. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Antimicrobial Activity

Pyrazolo[3,4-d]pyrimidines have been synthesized through various chemical reactions, showing significant antimicrobial activity. For instance, novel pyrazolo[3,4-d]pyrimidin derivatives demonstrated remarkable antibacterial and antifungal activities in studies, indicating their potential as antimicrobial agents (Khobragade et al., 2010). Similarly, compounds with thiazolo[4,5-d]pyrimidin structures were synthesized and showed inhibitory effects against Gram-positive bacteria and yeasts (Balkan et al., 2001).

Anticancer and Anti-5-lipoxygenase Agents

Research has also extended into the anticancer properties of pyrazolo[3,4-d]pyrimidines. A novel series of these compounds were evaluated for their cytotoxic activities against cancer cell lines, showing promise as anticancer and anti-5-lipoxygenase agents (Rahmouni et al., 2016). Another study focused on the synthesis and biological evaluation of pyrazolo[3,4-d]pyrimidin-4-one derivatives as anticancer agents, where compounds exhibited inhibitory activities against the MCF-7 human breast adenocarcinoma cell line (Abdellatif et al., 2014).

Antimicrobial and Anticancer Agents

Novel pyrazole derivatives, including pyrazolo[4,3-d]-pyrimidine derivatives, were synthesized and evaluated for their in vitro antimicrobial and anticancer activities. Certain compounds in this series exhibited higher anticancer activity than the reference drug doxorubicin, alongside good to excellent antimicrobial activity (Hafez et al., 2016).

Synthesis and Biological Evaluation

The synthesis and biological evaluation of thiazole/benzothiazole fused pyranopyrimidine derivatives were explored, demonstrating their potential biological activity. These compounds were synthesized via a microwave-assisted process and evaluated for antiproliferative activity against various cancer cell lines, showing selective cytotoxicity to cancer cells compared to normal cells (Nagaraju et al., 2020).